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Compound of Interest

Compound Name: Chlorophenylsilane

Cat. No.: B047029

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of chlorophenylsilane, a versatile
organosilicon compound. It details its commercial suppliers, available purity grades, and key
experimental protocols for its synthesis and analysis. This document is intended to serve as a
valuable resource for researchers, scientists, and professionals in drug development who
utilize organosilanes in their work.

Commercial Suppliers and Purity Grades

Chlorophenylsilane is readily available from a variety of chemical suppliers, catering to a
range of research and development needs. The purity of commercially available
chlorophenylsilane is typically high, with grades of 97% and 99% being common. The
following tables summarize the available information on suppliers and their product
specifications.

Table 1: Commercial Suppliers of Chlorophenylsilane
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Supplier Name Country Notes

Offers various quantities for

Sigma-Aldrich (Merck) International research and development.[1]
[21[3][4]

Tianjin Heowns Biochemical Chi A listed supplier of

ina
Technology Co., Ltd. chlorophenylsilane.[5][6]
Shanghai Worldyang Chemical Chi A listed supplier of

ina
Co., Ltd. chlorophenylsilane.[5][6]
Shandong Xiya Chemical Co., Chi A listed supplier of

ina
Ltd. chlorophenylsilane.[5][6]
Shaanxi Dideu Medichem Co. Chi Offers 99% purity

ina
Ltd. chlorophenylsilane.[5][6]

Offers 98% purity

chlorophenylsilane.[5]

Career Henan Chemical Co. China

Table 2: Purity Grades and Physical Properties of Chlorophenylsilane

. Molecular . Density Refractiv
Purity CAS Molecular . Boiling
Weight ( . (g/mL at e Index
Grade Number Formula Point (°C)
g/mol ) 25°C) (n20/D)
_ 41 @9
97% 4206-75-1 C6H7CISI 142.66 1.070 1.5260
mmHg
, 41 @ 9
99% 4206-75-1 C6H7CISI 142.66 1.070 1.5260
mmHg

Data sourced from various supplier websites and chemical databases.[1][3][4][6][7][8]

Applications in Synthesis

Chlorophenylsilane and its derivatives are valuable reagents in organic synthesis.[9] They are
often used to introduce the phenylsilyl group into molecules, which can serve as a protecting
group or as an intermediate for further chemical transformations. The reactivity of the silicon-
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chlorine bond allows for nucleophilic substitution, making it a versatile building block.[10][11]
While not directly involved in biological signaling pathways, its utility in the synthesis of complex
organic molecules is of significant interest to the drug development community.[12][13][14]

Experimental Protocols

Detailed experimental protocols are crucial for the successful synthesis and analysis of
chlorophenylsilane. The following sections provide methodologies for its synthesis and
characterization by Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic
Resonance (NMR) spectroscopy.

Synthesis of Chlorophenylsilane

A common method for the synthesis of chlorophenylsilane involves the reduction of
phenyltrichlorosilane.[1] The following protocol is adapted from a patented procedure.

Reaction Scheme:

Reactants

Diglyme (solvent)

Lithium Chloride (LiCl)

Product Mixture:

o Chlorophenylsilane (PhSiH2CI)
(EDHE, T Phenyldichlorosilane (PhSIHCI2)

Phenylsilane (PhSiH3)

Sodium Hydride (NaH)

Phenyltrichlorosilane (PhSiCI3)

Click to download full resolution via product page
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Caption: Synthesis of Chlorophenylsilane.

Materials:

Phenyltrichlorosilane (PhSiCI3)

Sodium Hydride (NaH)

Lithium Chloride (LiCl)

Diglyme (thoroughly dried)

Nitrogen gas (for inert atmosphere)

Equipment:

e 500 mL three-necked flask

Dropping funnel

Reflux condenser

Thermometer

Magnetic stirrer
Procedure:

« In the three-necked flask, suspend Lithium Chloride (0.13 mol) and Sodium Hydride (1.00
mol) in 100 mL of dried diglyme.

o Establish an inert atmosphere by degassing the suspension under vacuum and refilling the
flask with nitrogen gas.

o Slowly add Phenyltrichlorosilane (0.29 mol) to the suspension using the dropping funnel.

e Heat the reaction mixture to 160 °C with stirring. The reaction will initiate with the formation
of solid NaCl.
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¢ Maintain the reaction at 160 °C for 14 hours.

o After the reaction is complete, the product mixture can be analyzed by NMR spectroscopy to
determine the relative amounts of chlorophenylsilane, phenyldichlorosilane, and
phenylsilane.[1]

Analytical Methods

Accurate characterization of chlorophenylsilane is essential to ensure its purity and structural
integrity. GC-MS and NMR are powerful techniques for this purpose.[5]

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is used to separate volatile compounds and determine their mass-to-charge ratio,
which aids in identification and purity assessment.[5]

Sample Preparation: GC Conditions:

: ) GC-MS System: : )
Dilute chlorophenylsilane Column: Non-polar capillary
(1 mg/mL) in a volatile *| Gas chromatograph coupled —» (e.g., DB-5ms)

organic solvent (e.g., hexane). lalmassipecTometcr Injector: Split/splitless (250-280 °C)

Data Analysis:
Identify peaks by retention time
and mass spectra. Estimate purity
by relative peak area.

MS Conditions:
I~ lonization: Electron lonization (EI) [—|
Mass Range: m/z 40-500

Click to download full resolution via product page

Caption: GC-MS Analysis Workflow.

Expected Data: The mass spectrum of chlorophenylsilane will show a molecular ion peak
(M+) corresponding to its molecular weight. A characteristic isotopic pattern for chlorine-
containing fragments (a 3:1 ratio for 3>Cl and 3’Cl) will be observed.[5] For the analysis of
chlorosilanes, a non-polar or semi-polar phase column is generally suitable.[15]

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy provides detailed information about the molecular structure and chemical
environment of atoms.[5]
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Data Analysis:
Sample Preparation: NMR Acquisition: Data Processing: Integrate signals to determine
Dissolve a small amount of M| e 00 e 1qaC NMI% SR »| Apply Fourier transformation, > relative proton ratios.
chlorophenylsilane in a onqa suitable NMR s ectronﬂeter phase correction, and Compare chemical shifts to
deuterated solvent (e.g., CDCI3). P = baseline correction. known values for structural
verification.

Click to download full resolution via product page
Caption: NMR Analysis Workflow.
Expected 'H NMR Data:
e Phenyl protons: A multiplet in the range of 6 7.3-7.8 ppm.
o Si-H protons: A characteristic signal for the hydrogens attached to the silicon atom.[16]
Expected 3C NMR Data:

 Signals corresponding to the phenyl carbons and any other carbon atoms in the molecule.
[17]

Expected 2°Si NMR Data:

o A signal characteristic of the silicon atom in the chlorophenylsilane molecule.[17][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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